Cas no 81928-54-3 (Benzoyl chloride, 4-(4-chlorobenzoyl)-)

• Product Name: Benzoyl chloride, 4-(4-chlorobenzoyl)-
• CAS No: 81928-54-3
• MF: C₁₄H₈Cl₂O₂
• MW: 279.11812210083
• CID: 702537
• PubChem ID: 13841489
• Update Time: 2025-04-19

Benzoyl chloride, 4-(4-chlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(4-chlorobenzoyl)-
• 4-(4-chlorobenzoyl)benzoyl chloride
• SCHEMBL8772442
• DTXSID10551018
• 81928-54-3

• Inchi： 1S/C14H8Cl2O2/c15-12-7-5-10(6-8-12)13(17)9-1-3-11(4-2-9)14(16)18/h1-8H
• InChI Key： DUXJMJIEXYFFFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(C(=O)Cl)=CC=1)=O

Computed Properties

• Exact Mass: 277.9901349g/mol
• Monoisotopic Mass: 277.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų